Tetraglyme-mediated synthesis of Pd nanoparticles for dehydrogenation of ammonia borane†

Chemical Communications Pub Date: 2012-01-11 DOI: 10.1039/C2CC15931G

Abstract

Palladium nanoparticles (PdNPs) were conveniently prepared in tetraglyme (TG) solution using a variety of palladium precursors. At 140 °C, TG promoted Pd3(OAc)6 to produce irregular shaped PdNPs with an average size of 4 nm. When these PdNPs were re-dispersed in TG and used for the dehydrogenation of ammonia borane (AB) at 85 °C, remarkably enhanced catalytic performance was achieved to release 2.3 equiv. of H2 in 1 h.

Graphical abstract: Tetraglyme-mediated synthesis of Pd nanoparticles for dehydrogenation of ammonia borane
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